![molecular formula C19H22N2O5S B2486499 N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methoxy-3-methylbenzenesulfonamide CAS No. 922051-09-0](/img/structure/B2486499.png)
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methoxy-3-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related tetrahydrobenzo[b][1,4]oxazepine derivatives involves multicomponent reactions, showcasing the complexity and specificity required in creating such compounds. A novel one-pot multicomponent reaction involving 2-aminophenols, Meldrum's acid, and isocyanides has been developed to synthesize tetrahydrobenzo[b][1,4]oxazepine derivatives, highlighting a significant advancement in the field of organic synthesis (Shaabani et al., 2010).
Molecular Structure Analysis
The molecular structure of similar compounds has been determined through X-ray crystallography, revealing intricate details about their configuration. For example, the crystal structure of a cyclooxygenase-2 inhibitor, synthesized from similar sulfonamide components, provides insights into the spatial arrangement and potential interactions of the molecule (Al-Hourani et al., 2016).
Chemical Reactions and Properties
The reactivity of tetrahydrobenzo[b][1,4]oxazepines and their derivatives with various reagents has been explored, demonstrating their potential in synthesizing novel compounds. The creation of antifungal analogues through a four-step synthesis process illustrates the chemical versatility and potential application of these molecules in various fields (Yang et al., 2017).
Physical Properties Analysis
Investigations into the physical properties of similar sulfonamide compounds have employed spectroscopic and computational methods to provide a comprehensive understanding of their characteristics. For instance, monomer spectroscopic analysis and dimer interaction energies have been evaluated for N-(4-methoxybenzoyl)-2-methylbenzenesulfonamide, showcasing the compound's potential interactions and stability (Karakaya et al., 2015).
Chemical Properties Analysis
The chemical behavior of tetrahydrobenzo[b][1,4]oxazepine derivatives has been a subject of study, focusing on their potential as therapeutic agents. The synthesis of derivatives with specific modifications has revealed insights into their reactivity and interaction with biological targets, demonstrating their applicability in medicinal chemistry (Abbasi et al., 2018).
Scientific Research Applications
Synthesis and Pharmaceutical Implications
Novel Synthesis Approaches : Innovative methodologies for synthesizing omeprazole, a proton pump inhibitor, highlight the development of pharmaceutical impurities and potential applications in anti-ulcer drugs. The process underscores the significance of achieving expected yields through simplified procedures, providing insights into the production of standard impurities for further research (S. Saini, C. Majee, G. Chakraborthy, Salahuddin, 2019).
Environmental Applications
Occurrence and Risks of Novel Brominated Flame Retardants : A comprehensive review of novel brominated flame retardants (NBFRs) in various environments outlines their increasing application and the need for further research on their occurrence, environmental fate, and toxicity. This review emphasizes the gaps in knowledge and the necessity for enhanced analytical methods, shedding light on the environmental implications of such compounds (E. A. Zuiderveen, J. Slootweg, J. de Boer, 2020).
Heterocyclic Compound Synthesis
Advances in Cyclocondensation for Tetrahydrobenzo[b]pyrans : Focusing on the synthesis of tetrahydrobenzo[b]pyrans, a class of heterocyclic compounds, this research explores the use of organocatalysts in three-component condensation processes. The findings highlight the potential pharmaceutical applications and the importance of green chemistry principles in synthesizing these heterocycles (H. Kiyani, 2018).
Analytical Methodologies in Pharmacology
Spectrophotometric Estimation Methods : The development of spectrophotometric methods for estimating esomeprazole magnesium and naproxen in tablet form illustrates the importance of analytical techniques in pharmaceutical analysis. This research provides a foundation for accurate, reproducible, and economic methods for drug estimation in formulations, emphasizing the role of such methods in quality control (N. Jain, S. Kulkarni, D. Jain, S. Jain, 2012).
Safety and Hazards
The safety and hazards associated with this compound are not well-documented. It is intended for research use only and is not intended for human or veterinary use.
Future Directions
The future research directions for this compound could involve further investigation into its potential as an antibacterial drug candidate, given the activity of similar compounds against tRNA (Guanine37-N1)-methyltransferase (TrmD) . Additionally, more research could be done to fully understand its synthesis, chemical reactions, and physical and chemical properties.
properties
IUPAC Name |
N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-4-methoxy-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5S/c1-12-9-14(6-8-16(12)25-4)27(23,24)21-13-5-7-15-17(10-13)26-11-19(2,3)18(22)20-15/h5-10,21H,11H2,1-4H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRVONEBJQUATEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)C(CO3)(C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.